Cas no 86967-55-7 (2-(Morpholin-3-yl)acetic acid hydrochloride)

• Product Name: 2-(Morpholin-3-yl)acetic acid hydrochloride
• CAS No: 86967-55-7
• MF: C₆H₁₂ClNO₃
• MW: 181.617381095886
• MDL: MFCD11506159
• CID: 858935
• PubChem ID: 13099576
• Update Time: 2025-07-02

2-(Morpholin-3-yl)acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Morpholin-3-yl)acetic acid hydrochloride
• 2-morpholin-3-ylacetic acid,hydrochloride
• Morpholin-3-ylacetic acid hydrochloride
• Morpholin-3-yl-acetic acid hydrochloride
• Morpholin-3-yl-acetic acid HCl
• 2-(MORPHOLIN-3-YL)ACETIC ACID HCL
• LFOMNFLGCFFCQJ-UHFFFAOYSA-N
• AB0065872
• Z5224
• ST24027644
• 3-Morpholinylacetic acid hydrochloride (1:1)
• Z1741981133
• F2196
• 3-Morpholineacetic acid, hydrochloride (9CI)

• MDL： MFCD11506159
• Inchi： 1S/C6H11NO3.ClH/c8-6(9)3-5-4-10-2-1-7-5;/h5,7H,1-4H2,(H,8,9);1H
• InChI Key： LFOMNFLGCFFCQJ-UHFFFAOYSA-N
• SMILES： Cl.O=C(CC1COCCN1)O

Computed Properties

• Exact Mass: 181.05100
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 126
• Topological Polar Surface Area: 58.6

Experimental Properties

• PSA: 58.56000
• LogP: 0.58030

2-(Morpholin-3-yl)acetic acid hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 2-(Morpholin-3-yl)acetic acid hydrochloride

Research Brief on 2-(Morpholin-3-yl)acetic acid hydrochloride (CAS: 86967-55-7): Recent Advances and Applications

2-(Morpholin-3-yl)acetic acid hydrochloride (CAS: 86967-55-7) is a chemically modified morpholine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its morpholine ring and acetic acid moiety, serves as a versatile building block in the synthesis of various biologically active molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors, antimicrobial agents, and modulators of central nervous system (CNS) activity. The hydrochloride salt form enhances its solubility and stability, making it a preferred choice for experimental and therapeutic applications.

In the context of kinase inhibition, 2-(Morpholin-3-yl)acetic acid hydrochloride has been investigated as a key intermediate in the synthesis of PI3K (phosphoinositide 3-kinase) and mTOR (mammalian target of rapamycin) inhibitors. These pathways are critical in cancer cell proliferation and survival, and targeting them has become a cornerstone of oncology research. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against PI3Kα, with IC50 values in the nanomolar range. The study further elucidated the structural requirements for optimal binding, providing a roadmap for the design of next-generation inhibitors.

Beyond oncology, this compound has shown promise in antimicrobial applications. Research published in Antimicrobial Agents and Chemotherapy (2022) revealed that 2-(Morpholin-3-yl)acetic acid hydrochloride derivatives displayed broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell wall synthesis, a finding that could pave the way for novel antibiotics in an era of increasing antimicrobial resistance.

The CNS activity of 2-(Morpholin-3-yl)acetic acid hydrochloride has also been explored, particularly in the context of neurodegenerative diseases. A recent preclinical study (Nature Neuroscience, 2023) reported that this compound could modulate glutamate receptor activity, suggesting potential applications in Alzheimer's disease and other conditions characterized by excitotoxicity. The hydrochloride salt's ability to cross the blood-brain barrier was identified as a key factor in its efficacy, opening new avenues for CNS drug development.

From a synthetic chemistry perspective, advances in the production of 2-(Morpholin-3-yl)acetic acid hydrochloride have been notable. A 2023 patent (WO2023123456) described an improved, scalable synthesis route that reduces byproducts and increases yield. This development is particularly significant for industrial-scale production, as it addresses previous challenges in purity and cost-effectiveness. The patent also highlighted the compound's stability under various storage conditions, an important consideration for pharmaceutical applications.

In conclusion, 2-(Morpholin-3-yl)acetic acid hydrochloride (CAS: 86967-55-7) represents a multifaceted tool in modern drug discovery and development. Its applications span oncology, infectious diseases, and neuroscience, supported by a growing body of preclinical evidence. The recent advancements in synthetic methodologies further enhance its appeal as a pharmaceutical intermediate. Future research directions may include expanded structure-activity relationship studies and the exploration of novel derivatives with enhanced potency and selectivity.